Cas no 338976-44-6 (6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde)

6-(Propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a heterocyclic aldehyde featuring a fused imidazothiazole core with an isopropylthio substituent. This compound is of interest in organic synthesis and medicinal chemistry due to its reactive aldehyde group, which facilitates further functionalization, and its sulfur-containing heterocyclic structure, which may enhance binding affinity in biologically active molecules. The isopropylthio moiety contributes to improved lipophilicity, potentially influencing pharmacokinetic properties. Its structural complexity makes it a valuable intermediate for the development of pharmaceuticals, agrochemicals, or materials science applications. Careful handling is recommended due to the reactivity of the aldehyde group.
6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde structure
338976-44-6 structure
Product Name:6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde
CAS No:338976-44-6
MF:C9H10N2OS2
MW:226.318499088287
MDL:MFCD00139187
CID:92757
PubChem ID:1180480
Update Time:2025-05-27

6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carboxaldehyde
    • 6-(isopropylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
    • 6-(ISOPROPYLTHIO)IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBOXALDEHYDE
    • F3099-6749
    • MFCD00139187
    • 9D-080
    • 6-(Isopropylsulfanyl)imidazo(2,1-b)(1,3)thiazole-5-carbaldehyde
    • 6-(propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
    • SCHEMBL15181721
    • 338976-44-6
    • 6-(isopropylthio)imidazo[2,1-b]thiazole-5-carbaldehyde
    • CS-0332771
    • FT-0702655
    • 6-[(Propan-2-yl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
    • 6-propan-2-ylsulfanylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
    • DTXSID90360807
    • AKOS000273658
    • 6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde
    • MDL： MFCD00139187
    • Inchi： 1S/C9H10N2OS2/c1-6(2)14-8-7(5-12)11-3-4-13-9(11)10-8/h3-6H,1-2H3
    • InChI Key： JHGLXTWLUWCGQI-UHFFFAOYSA-N
    • SMILES： S(C1=C(C=O)N2C=CSC2=N1)C(C)C

Computed Properties

  • Exact Mass: 226.02300
  • Monoisotopic Mass: 226.02345529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.9Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3

Experimental Properties

  • Color/Form: powder
  • Density: 1.41
  • Refractive Index: 1.699
  • PSA: 87.91000
  • LogP: 2.70880
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B526928-10mg
6-(Propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
 338976-44-6
10mg
 $ 50.00 2022-06-07
TRC
B526928-50mg
6-(Propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
 338976-44-6
50mg
 $ 95.00 2022-06-07
TRC
B526928-100mg
6-(Propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
 338976-44-6
100mg
 $ 160.00 2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00303-1g
6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carbaldehyde
 338976-44-6 -
1g
 ¥3988.0 2024-07-19
eNovation Chemicals LLC
D764990-250mg
6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carbaldehyde
 338976-44-6 95%
250mg
 $320 2023-09-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50455-250mg
6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carboxaldehyde, 95%
 338976-44-6 95%
250mg
 ￥2375.00 2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50455-1g
6-(Isopropylthio)imidazo[2,1-b]thiazole-5-carboxaldehyde, 95%
 338976-44-6 95%
1g
 ￥8590.00 2023-02-25
OTAVAchemicals
7018930031-50MG
6-(propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
 338976-44-6 95%
50MG
 $58 2023-07-09
OTAVAchemicals
7018930031-100MG
6-(propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
 338976-44-6 95%
100MG
 $104 2023-07-09
OTAVAchemicals
7018930031-250MG
6-(propan-2-ylsulfanyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
 338976-44-6 95%
250MG
 $173 2023-07-09

6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde Related Literature

Related Categories

338976-44-6 (6-(Propan-2-ylsulfanyl)imidazo2,1-b1,3thiazole-5-carbaldehyde) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd